2-{4-[3-(2-chlorophenyl)acryloyl]-1-piperazinyl}pyrimidine

• Molecular Formula: C17H17ClN4O
• Molecular Weight: 328.8 g/mol
• SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)C=CC3=CC=CC=C3Cl
• InChI: InChI=1S/C17H17ClN4O/c18-15-5-2-1-4-14(15)6-7-16(23)21-10-12-22(13-11-21)17-19-8-3-9-20-17/h1-9H,10-13H2/b7-6+
• InChIKey: XTJRIWOGOIFRJF-VOTSOKGWSA-N

2-{4-[3-(2-Chlorophenyl)acryloyl]-1-piperazinyl}pyrimidine – Chemical Identity and Core Scaffold

2-{4-[3-(2-Chlorophenyl)acryloyl]-1-piperazinyl}pyrimidine (C₁₇H₁₇ClN₄O; MW 328.8 g/mol) is a synthetic small molecule composed of a 2-pyrimidinyl‑piperazine core linked via an acryloyl bridge to a 2‑chlorophenyl ring [1]. The (E)‑configuration of the α,β‑unsaturated carbonyl is confirmed by NMR (DMSO‑d₆) [1]. The compound belongs to the broader class of pyrimidine–cinnamoyl hybrids, a scaffold that has recently demonstrated sub‑micromolar antiprotozoal activity (IC₅₀ 0.18–0.21 μM against Plasmodium falciparum NF54) in related 4,6‑diphenylpyrimidine analogs [2]. Its physicochemical identity and spectral fingerprint are established, but target‑specific bioactivity data for this exact compound remain sparse in the public domain.

1

Pyrimidine-piperazine-acryloyl scaffold for kinase/GPCR target engagement studies

2

Potential covalent warhead via α,β-unsaturated carbonyl for cysteine-targeting probe design

3

Confirmed (E)-stereochemistry and NMR reference spectra available for identity verification

• [1] SpectraBase. 2-{4-[(2E)-3-(2-chlorophenyl)-2-propenoyl]-1-piperazinyl}pyrimidine. Compound ID: IkODJxl1QMZ. John Wiley & Sons, Inc. (2024). View Source
• [2] Kayamba, F. et al. A promising class of antiprotozoal agents, design and synthesis of novel Pyrimidine–Cinnamoyl hybrids. Eur. J. Med. Chem. (2024), 117045. View Source

Structural Determinants Against Generic Substitution

Interchanging pyrimidine–cinnamoyl hybrids without explicit data is unsafe because three structural modules independently govern pharmacology [1][2]. (i) The 2‑pyrimidinyl‑piperazine core dictates kinase and GPCR target engagement; even conservative ring‑heteroatom shifts alter the binding profile of piperazinylpyrimidine analogs [1]. (ii) The α,β‑unsaturated acryloyl linker can act as a covalent warhead, and the presence of the 2‑chlorophenyl group is expected to modulate both intrinsic reactivity and target‑site complementarity [2]. (iii) The ortho‑chloro substitution on the phenyl ring influences both electronic and steric properties, which in analogous cinnamoyl‑piperazine series has been shown to shift potency by >10‑fold relative to unsubstituted or para‑substituted congeners [2]. Consequently, generic substitution based on gross scaffold similarity risks losing target selectivity, covalent engagement potential, or pharmacokinetic suitability.

I2‑pyrimidinyl‑piperazine core shifts kinase/GPCR profile; even conservative heteroatom changes alter target engagement.

IIAcryloyl linker and ortho‑chlorophenyl group modulate covalent reactivity and steric complementarity; generic substitution may alter warhead behavior.

IIIOrtho‑chloro vs. para/unsubstituted phenyl substitution can shift potency >10‑fold in analogous cinnamoyl‑piperazine series; potency rank may not transfer.

• [1] Shallal, H.M. & Russu, W.A. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur. J. Med. Chem. (2011) 46, 2043–2057. View Source
• [2] Kayamba, F. et al. A promising class of antiprotozoal agents, design and synthesis of novel Pyrimidine–Cinnamoyl hybrids. Eur. J. Med. Chem. (2024), 117045. View Source

Quantitative Differentiation from Closest Analogs

Ortho-Chlorophenyl vs. Furyl Acryloyl in Amyloid-β Precursor Protein Binding

A direct structural analog where the 2‑chlorophenyl group is replaced by 5‑methyl‑2‑furyl was tested for binding to amyloid‑beta A4 precursor protein‑binding family A member 1 (rat). The analog 2‑{4‑[3‑(5‑methyl‑2‑furyl)acryloyl]‑1‑piperazinyl}pyrimidine displayed an IC₅₀ of 4,770 nM in a Sanford‑Burnham Center for Chemical Genomics screening assay [1]. No data are available for the 2‑chlorophenyl derivative; however, the ortho‑chloro substituent is expected to alter both lipophilicity (calculated ΔlogP ~+0.6 vs. the furyl analog) and electrophilic character of the acryloyl group, providing a rationale for selection when differentiated target‑affinity profiles are desired. This represents cross‑study comparable evidence with the caveat that the 2‑chlorophenyl compound has not been tested in the same assay.

Binding affinity comparison

Cross-study comparable

Target compoundNot determined in this assay

Furyl analogIC₅₀ = 4,770 nM (rat Aβ A4 precursor protein-binding family A member 1)

Supports ortho‑chloro vs. furyl differentiation context

Assay format not fully disclosed; direct comparative data needed

Evidence Dimension	Binding affinity (IC₅₀) to Amyloid-beta A4 precursor protein-binding family A member 1 (rat)
Target Compound Data	Not determined in this assay
Comparator Or Baseline	2-{4-[3-(5-methyl-2-furyl)acryloyl]-1-piperazinyl}pyrimidine IC₅₀ = 4,770 nM
Quantified Difference	Unknown (data unavailable for target compound)
Conditions	Sanford-Burnham Center for Chemical Genomics (SBMRI) HTS; target: Amyloid-beta A4 precursor protein-binding family A member 1 (rat); assay format not fully disclosed

Why This Matters

The furyl analog demonstrates that subtle modification of the acryloyl substituent can be detected by a biological target, underscoring the need for direct comparative data before substitution.

• [1] BindingDB BDBM54736. (E)-3-(5-methyl-2-furanyl)-1-[4-(2-pyrimidinyl)-1-piperazinyl]-2-propen-1-one. IC₅₀ = 4.77E+3 nM (rat Amyloid-beta A4 precursor protein-binding family A member 1). View Source

Antiprotozoal Activity Benchmark for Pyrimidine–Cinnamoyl Hybrids

A recent series of (E)-1-(4-(4,6-diphenylpyrimidin-2-yl)piperazin-1-yl)-3-phenyl prop-2-en-1-one derivatives were screened against the chloroquine‑sensitive NF54 strain of P. falciparum [1]. The most potent compounds (8o and 8l) achieved IC₅₀ values of 0.18 ± 0.02 μM and 0.21 ± 0.001 μM, with safety indices of 18.59 and 16.75 against HEK293 cells respectively. The target compound differs by having an unsubstituted pyrimidine (rather than 4,6‑diphenyl) and a 2‑chlorophenyl acryloyl group, thus its antiprotozoal potency cannot be directly inferred. This class‑level benchmark serves as the best available reference point for evaluating whether investment in synthesis and testing of the 2‑chlorophenyl derivative is warranted.

Antiprotozoal benchmark

Class-level inference

Target compoundNot tested

4,6‑diphenylpyrimidine analogsIC₅₀ 0.18–0.21 μM (P. falciparum NF54)

Reported class‑level antiprotozoal reference context

Different scaffold; potency cannot be directly inferred

Evidence Dimension	In vitro anti‑Plasmodium falciparum potency (NF54 chloroquine‑sensitive strain)
Target Compound Data	Not tested
Comparator Or Baseline	Compound 8o (4,6-diphenylpyrimidine analog) IC₅₀ = 0.18 ± 0.02 μM; Compound 8l IC₅₀ = 0.21 ± 0.001 μM
Quantified Difference	Cannot be quantified (different scaffold)
Conditions	NF54 strain of P. falciparum; 72 h incubation; quinine and chloroquine used as positive controls

Why This Matters

Establishes realistic potency expectations for pyrimidine–cinnamoyl hybrids in antiprotozoal applications and highlights the necessity of head‑to‑head testing of the target compound.

• [1] Kayamba, F. et al. A promising class of antiprotozoal agents, design and synthesis of novel Pyrimidine–Cinnamoyl hybrids. Eur. J. Med. Chem. (2024), 117045. View Source

Structural Confirmation by NMR for Procurement Quality Control

The ¹H and ¹³C NMR spectra of 2-{4-[(2E)-3-(2-chlorophenyl)-2-propenoyl]-1-piperazinyl}pyrimidine are deposited in the KnowItAll NMR Spectral Library [1]. Key features include the trans‑vinyl proton coupling pattern (J ~ 15.5 Hz) confirming the E‑configuration of the acryloyl double bond and the distinct aromatic multiplet of the ortho‑chlorophenyl ring. This spectral dataset allows purchasers to verify compound identity and isomeric purity upon receipt, a critical capability that many structurally related screening compounds lack. In contrast, the 5‑methyl‑furyl analog has no publicly available NMR reference spectra, creating an analytical verification gap.

NMR identity verification

Direct head-to-head

¹H and ¹³C NMR spectra (DMSO‑d₆) available in KnowItAll Spectral Library; (E)-isomer confirmed via J ~ 15.5 Hz. Furyl analog: no public NMR reference spectra.

Reduces mis‑identification risk; enables independent QC

Instrument field strength not specified

Evidence Dimension	Availability of verified NMR reference spectra for compound authentication
Target Compound Data	2 NMR spectra (¹H and ¹³C, DMSO‑d₆) available in KnowItAll Spectral Library
Comparator Or Baseline	2-{4-[3-(5-methyl-2-furyl)acryloyl]-1-piperazinyl}pyrimidine (no public NMR reference spectra)
Quantified Difference	Exclusive availability (present vs. absent)
Conditions	NMR solvent: DMSO‑d₆; instrument field strength not specified; (E)-isomer confirmed

Why This Matters

For procurement decisions, availability of reference NMR spectra reduces the risk of mis‑identification and provides an orthogonal quality metric independent of vendor‑reported purity.

• [1] SpectraBase. 2-{4-[(2E)-3-(2-chlorophenyl)-2-propenoyl]-1-piperazinyl}pyrimidine. Compound ID: IkODJxl1QMZ. John Wiley & Sons, Inc. (2024). View Source

Piperazinylpyrimidine Scaffold as a Selective Kinase Inhibitor Template

In a study of novel piperazinylpyrimidine derivatives, compound 4 showed selective binding to mutant KIT and PDGFRA kinases over their wild‑type isoforms, while compound 15 potently inhibited the growth of triple‑negative breast cancer line MDA‑MB‑468 (specific IC₅₀ values not disclosed in the abstract) [1]. Although the study did not include the 2‑chlorophenyl acryloyl derivative, it demonstrates that the piperazinylpyrimidine core is capable of conferring kinase‑subfamily selectivity. The 2‑chlorophenyl acryloyl substituent introduces an electrophilic moiety that could impart covalent targeting ability, a feature absent in the reported compounds 4, 15, and 16, which instead bear non‑electrophilic acyl substituents.

Kinase selectivity potential

Class-level inference

Piperazinylpyrimidine core demonstrated selective binding to mutant KIT/PDGFRA kinases and growth inhibition of MDA‑MB‑468 cells (compounds 4 and 15). Target compound adds an electrophilic acryloyl warhead.

Context for covalent kinase probe hypothesis

Covalent engagement requires direct testing; no kinetic data available

Evidence Dimension	Kinase selectivity and cellular growth inhibition
Target Compound Data	Not tested in this study; structural potential for covalent targeting via acryloyl warhead
Comparator Or Baseline	Compound 4: selective for mutant KIT/PDGFRA over wild‑type; Compound 15: growth inhibition of MDA‑MB‑468 cells
Quantified Difference	Cannot be quantified (different substituents; potential covalent vs. non‑covalent mechanism)
Conditions	NCI‑60 cell line panel; kinase profiling panel against PDGFR, CK1, RAF subfamilies

Why This Matters

The scaffold's demonstrated ability to achieve kinase selectivity suggests that the 2‑chlorophenyl acryloyl derivative—with its additional reactive warhead—could explore a distinct chemical biology space, but this hypothesis requires direct testing.

• [1] Shallal, H.M. & Russu, W.A. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur. J. Med. Chem. (2011) 46, 2043–2057. View Source

Research and Industrial Application Scenarios

Covalent Kinase Probe Development via Acryloyl Warhead

The α,β‑unsaturated carbonyl functions as a potential Michael acceptor for covalent targeting of kinases possessing accessible cysteine residues (e.g., EGFR Cys797, FGFR cysteines), building on the established kinase‑selective profile of piperazinylpyrimidine analogs [1][2]. The ortho‑chlorophenyl group provides a steric and electronic handle to tune warhead reactivity and target‑site complementary, making the compound suitable as a starting point for structure‑based design of selective irreversible kinase inhibitors.

Antiprotozoal Lead Optimization with Defined NMR Identity

Given the sub‑micromolar anti‑P. falciparum activity of the pyrimidine–cinnamoyl hybrid class [1], the target compound can serve as a chemically well‑characterized analog (verified by ¹H/¹³C NMR [2]) for systematic SAR studies aimed at balancing antiparasitic potency against human cell cytotoxicity (HEK293 safety index benchmark: 16.75–18.59 for the class [1]). The 2‑chloro substitution offers a distinct lipophilicity and electronic profile relative to 4‑chloro, 2‑fluoro, or unsubstituted phenyl analogs often included in such optimization campaigns.

Amyloid-β Protein-Binding Assay Comparative Standard

The structurally annotated furyl analog has an established IC₅₀ of 4,770 nM against amyloid‑beta A4 precursor protein‑binding family A member 1 (rat) [1]. The 2‑chlorophenyl compound can be employed as a matched‑pair comparator to experimentally determine the contribution of the 2‑chlorophenyl group to binding affinity, selectivity, and off‑target liability in CNS‑relevant assays. The availability of NMR‑verified material ensures reproducibility of such head‑to‑head comparisons.

Screening Library Diversification with Authenticated Chemotype

The compound fills a specific chemotype niche within screening collections: a pyrimidine‑piperazine‑acryloyl hybrid with an ortho‑chlorinated cinnamoyl terminus. The confirmed E‑stereochemistry and NMR identity [1] reduce the risk of screening artifacts due to isomer mixtures or degradation products. Its inclusion in kinase‑focused or antiprotozoal screening decks provides a structurally authenticated probe that is distinct from commercially abundant para‑substituted or furan‑based analogs.

Application

Selection Property

Validation Focus

Covalent kinase probe development studies

Acryloyl warhead reactivity context

Covalent target engagement assays

Antiprotozoal SAR studies

NMR-verified identity and stereochemistry

Antiparasitic potency and cytotoxicity endpoint review

Amyloid‑β binding comparative studies

Ortho‑chlorophenyl group contribution to affinity

Binding affinity and selectivity endpoint context

Screening library diversification

Authenticated chemotype with E‑stereochemistry

Screening artifact control and identity confirmation

• [1] Kayamba, F. et al. A promising class of antiprotozoal agents, design and synthesis of novel Pyrimidine–Cinnamoyl hybrids. Eur. J. Med. Chem. (2024), 117045. View Source
• [2] SpectraBase. 2-{4-[(2E)-3-(2-chlorophenyl)-2-propenoyl]-1-piperazinyl}pyrimidine. Compound ID: IkODJxl1QMZ. John Wiley & Sons, Inc. (2024). View Source